Cas no 865366-96-7 (Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-)

Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)- structure
865366-96-7 structure
Product Name:Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-
CAS No:865366-96-7
MF:C15H20O4
MW:264.316905021667
CID:718787
Update Time:2026-04-29

Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid,3-phenyl-, 1-butyl ester, (3S)-
    • Pentanedioic acid, 3-phenyl-, monobutyl ester, (3S)- (9CI)

Computed Properties

  • Exact Mass: 264.136
  • Monoisotopic Mass: 264.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.